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Compound of Interest

Compound Name: Octanamide

Cat. No.: B1217078

Essential Safety and Handling Guide for
Octanamide

For researchers, scientists, and drug development professionals, the safe handling of chemical
reagents is paramount. This guide provides immediate, essential safety protocols and logistical
information for the handling and disposal of Octanamide. Adherence to these procedures is
critical for minimizing risk and ensuring a safe laboratory environment.

Octanamide is a fatty amide that is classified as a hazardous substance, primarily causing skin
and serious eye irritation.[1][2][3][4] It is also a combustible solid, requiring precautions to
prevent ignition.[5]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is crucial to minimize exposure when handling Octanamide.
The following are the recommended PPE:
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Protection Type

Specific PPE

Standards & Justification

Eye and Face

Chemical splash goggles and

a face shield

Goggles conforming to EN 166
(EU) or NIOSH (US) are
mandatory to protect against
serious eye irritation.[1][2][6] A
face shield should be worn in
addition to goggles when there

is a risk of splashing.[5]

Hand

Chemical-resistant gloves

Nitrile or Butyl rubber gloves
are recommended.[5] Gloves
must be inspected prior to use
and proper removal techniques
should be followed to avoid

skin contact.[2]

Body

Flame-resistant lab coat and

impervious clothing

A flame-resistant lab coat
protects against splashes and
potential ignition sources.[5]
Fire/flame resistant and
impervious clothing should be

worn to prevent skin contact.

[1]

Respiratory

Use in a well-ventilated area or

with a respirator

All handling should occur in a
certified chemical fume hood to
minimize dust and vapor
inhalation.[1][5] If exposure
limits are exceeded or irritation
is experienced, a full-face

respirator is necessary.[1][6]

Operational Plan: Handling and Storage

Preparation and Handling:

¢ Risk Assessment: Conduct a thorough risk assessment for the specific experiment.
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e Location: Ensure a certified chemical fume hood is available and functioning correctly.[5]
Locate the nearest safety shower and eyewash station.

» PPE: Don all appropriate PPE before handling the chemical.

e Manipulation: Perform all manipulations of Octanamide within the chemical fume hood to
avoid the formation of dust and aerosols.[1][6]

e Tools: Use non-sparking tools to prevent fire caused by electrostatic discharge.[1][6]

e Hygiene: Wash hands thoroughly after handling.[1][2] Avoid contact with skin and eyes.[1][6]
Storage:

» Store the container tightly closed in a dry, cool, and well-ventilated place.[1][6]

o Keep away from foodstuff containers or incompatible materials.[6]

Emergency and First Aid Procedures
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Exposure Route First Aid Measures

Take off contaminated clothing immediately.[1]
) Wash the affected area with soap and plenty of
Skin Contact S .
water.[1][2] If skin irritation occurs, seek medical

attention.[1][2]

Immediately flush eyes with water for at least 15

minutes, removing contact lenses if present and
Eye Contact o )

easy to do.[1][2] If eye irritation persists, get

medical advice/attention.[2]

Move the victim into fresh air.[1][2] If breathing is

difficult, give oxygen. If not breathing, give

Inhalation o o
artificial respiration and consult a doctor
immediately.[6]
Rinse mouth with water.[1][2] Do not induce
) vomiting. Never give anything by mouth to an
Ingestion

unconscious person. Call a doctor or Poison

Control Center immediately.[1][6]

In case of a spill, evacuate personnel to a safe area.[1][2] Wear appropriate PPE and avoid
dust formation.[1][2] Prevent the spillage from entering drains.[1][2] Collect the material using
spark-proof tools and place it in a suitable, closed container for disposal.[1]

Disposal Plan

Proper disposal of Octanamide and contaminated materials is crucial to prevent environmental
contamination and ensure safety.

o Waste Collection: Collect all waste containing Octanamide, including contaminated gloves,
absorbent pads, and containers, in a designated, chemically compatible, and leak-proof
container.[5]

o Labeling: Clearly label the waste container with "Hazardous Waste" and list "Octanamide”

as a component.
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o Storage: Store the sealed waste container in a designated, cool, dry, and well-ventilated
satellite accumulation area, away from incompatible materials.[5]

» Disposal Method: Dispose of waste in accordance with all applicable federal, state, and local
regulations.[2] Controlled incineration with flue gas scrubbing is a possible disposal method
for combustible packaging materials.[2] Alternatively, containers can be triple-rinsed and
offered for recycling or reconditioning.[2]

Quantitative Data for Octanamide

The following table summarizes key quantitative data for Octanamide.

Property Value Source(s)
Molecular Formula CsH17NO [31[7]
Molecular Weight 143.23 g/mol [31[7]

CAS Number 629-01-6 [2][3]
Appearance White to tan crystalline solid [4]

Melting Point 105 °C [7]

Boiling Point 261.35 °C (estimate) [7]

Water Solubility 1.55g/L at 23 °C [4]

Octanamide Handling Workflow

The following diagram illustrates the standard operating procedure for handling Octanamide,
from initial preparation to final disposal.
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BENGHE

Octanamide Handling and Disposal Workflow
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Workflow for safe handling and disposal of Octanamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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